Cas no 4569-76-0 (N,N'-(Phenazine-2,3-diyl)diacetamide)

• Product name: N,N'-(Phenazine-2,3-diyl)diacetamide
• CAS No: 4569-76-0
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 3083752
• PubChem ID: 2829712

N,N'-(Phenazine-2,3-diyl)diacetamide Chemical and Physical Properties

Names and Identifiers

• N,N'-(Phenazine-2,3-diyl)diacetamide
• AE-641/02417016
• CBDivE_004575
• 654-814-1
• SCHEMBL12311048
• AKOS001013635
• N-(3-acetamidophenazin-2-yl)acetamide
• AB00074353-01
• 4569-76-0
• Cambridge id 5140833
• N-[3-(acetylamino)-2-phenazinyl]acetamide
• Z56788828
• N-(3-Acetylamino-phenazin-2-yl)-acetamide

• Inchi： InChI=1S/C16H14N4O2/c1-9(21)17-13-7-15-16(8-14(13)18-10(2)22)20-12-6-4-3-5-11(12)19-15/h3-8H,1-2H3,(H,17,21)(H,18,22)
• InChI Key： MSGFBKVZRQHWQG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 294.11167570Da
• Monoisotopic Mass: 294.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84Ų